molecular formula C12H10N2O B8711800 3-cyano-6,7-dimethyl-2(1H)-quinolinone CAS No. 94856-40-3

3-cyano-6,7-dimethyl-2(1H)-quinolinone

Cat. No.: B8711800
CAS No.: 94856-40-3
M. Wt: 198.22 g/mol
InChI Key: RVBSJPGBIUEEMF-UHFFFAOYSA-N
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Description

3-cyano-6,7-dimethyl-2(1H)-quinolinone is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

94856-40-3

Molecular Formula

C12H10N2O

Molecular Weight

198.22 g/mol

IUPAC Name

6,7-dimethyl-2-oxo-1H-quinoline-3-carbonitrile

InChI

InChI=1S/C12H10N2O/c1-7-3-9-5-10(6-13)12(15)14-11(9)4-8(7)2/h3-5H,1-2H3,(H,14,15)

InChI Key

RVBSJPGBIUEEMF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C)NC(=O)C(=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture was prepared from 15 g of 2-chloro-6,7-dimethyl-3-quinolinecarboxaldehyde, 5.4 g of hydroxylamine hydrochloride, 8.5 g of sodium formate and 155 ml of 97% formic acid and this was heated at reflux for 3 hours. Initially, the mixture became a heavy yellow paste but a homogeneous brown solution formed later. However, by the end of the 3-hour reflux period, the mixture was again heterogeneous and it was cooled and poured into 300 ml of water. The solid which formed was separated by filtration and dried to give 3-cyano-6,7-dimethyl-2(1H)-quinolinone melting at about 300° C. The indicated product contained 1/4 molecule of water of hydration.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step One
Quantity
8.5 g
Type
reactant
Reaction Step One
Quantity
155 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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